Cas no 499774-02-6 (3H-1,2-Dithiol-3-one, 5-(3-nitrophenyl)-)

3H-1,2-Dithiol-3-one, 5-(3-nitrophenyl)- structure
499774-02-6 structure
Product Name:3H-1,2-Dithiol-3-one, 5-(3-nitrophenyl)-
CAS No:499774-02-6
MF:C9H5NO3S2
MW:239.270899534225
CID:1541629
Update Time:2024-08-23

3H-1,2-Dithiol-3-one, 5-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2-Dithiol-3-one, 5-(3-nitrophenyl)-
    • Inchi: 1S/C9H5NO3S2/c11-9-5-8(14-15-9)6-2-1-3-7(4-6)10(12)13/h1-5H
    • InChI Key: VLBWNVDUSIBSHE-UHFFFAOYSA-N
    • SMILES: S1C(C2=CC=CC([N+]([O-])=O)=C2)=CC(=O)S1

Computed Properties

  • Exact Mass: 238.97115

Experimental Properties

  • Density: 1.579±0.06 g/cm3(Predicted)
  • Boiling Point: 443.3±55.0 °C(Predicted)
  • PSA: 60.21
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